Cas no 2680874-58-0 (2-(6-bromo-3-{(tert-butoxy)carbonylamino}-1H-indazol-1-yl)acetic acid)

• Product Name: 2-(6-bromo-3-{(tert-butoxy)carbonylamino}-1H-indazol-1-yl)acetic acid
• CAS No: 2680874-58-0
• MF: C₁₄H₁₆BrN₃O₄
• MW: 370.19854259491
• CID: 5625255
• PubChem ID: 165923676
• Update Time: 2025-08-05

2-(6-bromo-3-{(tert-butoxy)carbonylamino}-1H-indazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28300835
• 2680874-58-0
• 2-(6-bromo-3-{[(tert-butoxy)carbonyl]amino}-1H-indazol-1-yl)acetic acid
• 2-(6-bromo-3-{(tert-butoxy)carbonylamino}-1H-indazol-1-yl)acetic acid

• Inchi： 1S/C14H16BrN3O4/c1-14(2,3)22-13(21)16-12-9-5-4-8(15)6-10(9)18(17-12)7-11(19)20/h4-6H,7H2,1-3H3,(H,19,20)(H,16,17,21)
• InChI Key： WJDOXQDLWWANOE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NC(=O)OC(C)(C)C)=NN(CC(=O)O)C=2C=1

Computed Properties

• Exact Mass: 369.03242g/mol
• Monoisotopic Mass: 369.03242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(6-bromo-3-{(tert-butoxy)carbonylamino}-1H-indazol-1-yl)acetic acid

2-(6-Bromo-3-{(tert-butoxy)carbonylamino}-1H-indazol-1-yl)acetic Acid: A Comprehensive Overview

2-(6-Bromo-3-{(tert-butoxy)carbonylamino}-1H-indazol-1-yl)acetic acid is a complex organic compound with the CAS number 2680874-58-0. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule consists of an indazole ring system, which is a bicyclic structure comprising a pyrrole and a pyridine ring, substituted with a bromine atom at the 6-position and a tert-butoxycarbonyl amino group at the 3-position. Additionally, the indazole ring is connected to an acetic acid moiety via a methylene group.

The indazole core of this compound plays a pivotal role in its biological activity. Indazoles are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. Recent studies have highlighted the potential of indazole derivatives as inhibitors of kinases, which are enzymes involved in cell signaling pathways. The presence of the bromine substituent at the 6-position further enhances the compound's electronic properties, making it more amenable to interactions with biological targets. Moreover, the tert-butoxycarbonyl amino group at the 3-position introduces additional functional complexity, potentially enabling the compound to participate in hydrogen bonding and other non-covalent interactions.

One of the most promising aspects of 2-(6-Bromo-3-{(tert-butoxy)carbonylamino}-1H-indazol-1-yl)acetic acid is its potential as an anticancer agent. Recent research has demonstrated that certain indazole derivatives can inhibit the growth of cancer cells by targeting specific oncogenic pathways. For instance, studies have shown that this compound may inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression. By blocking CDKs, this compound could potentially arrest cancer cell proliferation and induce apoptosis.

In addition to its anticancer properties, this compound has also been investigated for its anti-inflammatory and antimicrobial activities. The indazole ring system is known to exhibit anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, which are involved in prostaglandin synthesis. Furthermore, preliminary studies suggest that this compound may possess antimicrobial activity against various bacterial and fungal strains, making it a potential candidate for developing new antibiotics.

The synthesis of 2-(6-Bromo-3-{(tert-butoxy)carbonylamino}-1H-indazol-1-yl)acetic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The indazole core is typically synthesized via condensation reactions between o-amino phenols and carbonyl compounds. Subsequent substitution reactions are then employed to introduce the bromine atom and the tert-butoxycarbonyl amino group at specific positions on the indazole ring. Finally, coupling reactions are used to attach the acetic acid moiety to complete the molecule.

Recent advancements in synthetic methodology have enabled chemists to optimize the synthesis of this compound, improving both yield and purity. For example, microwave-assisted synthesis has been shown to accelerate certain steps in the reaction sequence while maintaining product quality. These improvements have made it easier for researchers to obtain sufficient quantities of this compound for biological testing.

From an analytical standpoint, 2-(6-Bromo-3-{(tert-butoxy)carbonylamino}-1H-indazol-1-yl)acetic acid can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure, purity, and conformational properties of the compound. Such data are essential for confirming the identity of synthesized compounds and ensuring their suitability for biological assays.

In terms of pharmacokinetics, this compound exhibits moderate solubility in aqueous solutions, which may influence its bioavailability when administered orally or parenterally. Preclinical studies have shown that it demonstrates acceptable stability in vitro under physiological conditions, suggesting that it may not be rapidly metabolized or excreted from the body. However, further studies are required to fully understand its pharmacokinetic profile in vivo.

One area where 2-(6-Bromo-3-{(tert-butoxy)carbonylamino}-1H-indazol-1-yl)acetic acid holds particular promise is in targeted drug delivery systems. Its structural features make it amenable to conjugation with targeting ligands or nanoparticles, potentially enabling selective delivery to diseased tissues while minimizing systemic toxicity. This approach could significantly enhance its therapeutic index compared to traditional small-molecule drugs.

Looking ahead, ongoing research aims to explore additional biological activities of this compound and optimize its pharmacological properties for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic agent.